molecular formula C11H13ClFNO B8654882 4-(3-Chloro-4-fluorophenoxy)piperidine

4-(3-Chloro-4-fluorophenoxy)piperidine

Cat. No.: B8654882
M. Wt: 229.68 g/mol
InChI Key: LZUGMPVNADMJOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-Chloro-4-fluorophenoxy)piperidine is a heterocyclic compound featuring a piperidine ring substituted with a phenoxy group bearing chlorine (Cl) at the 3-position and fluorine (F) at the 4-position. This compound is of interest in medicinal chemistry due to the electron-withdrawing nature of its substituents, which influence its electronic and steric properties.

Properties

Molecular Formula

C11H13ClFNO

Molecular Weight

229.68 g/mol

IUPAC Name

4-(3-chloro-4-fluorophenoxy)piperidine

InChI

InChI=1S/C11H13ClFNO/c12-10-7-9(1-2-11(10)13)15-8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2

InChI Key

LZUGMPVNADMJOU-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1OC2=CC(=C(C=C2)F)Cl

Origin of Product

United States

Comparison with Similar Compounds

Substituent Variations on the Phenoxy Ring

The biological and physicochemical properties of piperidine derivatives are heavily influenced by substituents on the aromatic ring. Below is a comparative analysis of key analogs:

Compound Substituents Key Features Applications/Notes
4-(3-Chloro-4-fluorophenoxy)piperidine 3-Cl, 4-F Moderate electron-withdrawing effects; balanced lipophilicity. Potential CNS applications (inference from analogs) .
4-[3-(Trifluoromethyl)phenoxy]piperidine hydrochloride 3-CF₃ Strong electron-withdrawing CF₃ group; enhanced metabolic stability. Used in small-molecule refinement (SHELX software applications) .
4-(4-Trifluoromethoxy-phenyl)-piperidine 4-OCF₃ Bulky trifluoromethoxy group; high electronegativity. Pharmaceutical research, particularly in neurological disease targets .
4-(4-Fluorophenoxy)piperidine hydrochloride 4-F Single fluorine substituent; lower steric hindrance. Intermediate in synthesis of antidepressants (e.g., paroxetine analogs) .
3-(3-Chloro-4-fluorophenoxy)piperidine 3-Cl, 4-F (positional isomer) Similar substituents but attached to piperidine at position 3. Requires careful handling per SDS guidelines; structural isomerism affects binding .

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